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Compound of Interest

Compound Name: Methyl pivalate

Cat. No.: B147234 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Methyl pivalate, including detailed operational and disposal plans. By

offering procedural, step-by-step guidance, we aim to be your preferred source for laboratory

safety and chemical handling information, building deep trust by providing value beyond the

product itself.

Chemical Overview: Methyl Pivalate

Methyl pivalate is a highly flammable liquid and vapor.[1][2] It is crucial to handle this chemical

with appropriate personal protective equipment (PPE) and to be fully aware of the necessary

safety protocols to minimize risks of exposure and physical hazards.

Essential Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical when handling Methyl pivalate. This includes

protection for your eyes, face, hands, and respiratory system.
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PPE Category Specification Rationale

Eye and Face Protection
Tightly fitting safety goggles or

a full-face shield.

Protects against splashes and

vapors that can cause eye

irritation.

Hand Protection

Chemically resistant gloves

(Butyl rubber or Nitrile rubber

recommended).

Prevents skin contact, which

can cause irritation.[1]

Respiratory Protection

NIOSH-approved air-purifying

respirator with organic vapor

(OV) cartridges (black color

code).[3][4][5]

Required when working

outside of a fume hood or in

poorly ventilated areas to

prevent inhalation of vapors.

Protective Clothing
Flame-retardant lab coat and

closed-toe shoes.

Provides a barrier against

accidental spills and protects

from the flammable nature of

the chemical.

Glove Selection and Breakthrough Times
While specific breakthrough time data for Methyl pivalate is not readily available, data for

structurally similar esters can provide a strong basis for glove selection. It is imperative to

inspect gloves before each use and to replace them immediately if any signs of degradation or

contamination are observed.
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Glove Material Esters (as proxy)
Breakthrough Time
(minutes)

Recommendation

Butyl Rubber Ethyl Acetate > 480

Excellent:

Recommended for

prolonged contact.

Nitrile Rubber Ethyl Acetate 4.8

Fair: Suitable for

splash protection only.

Change gloves

immediately after

contact.[6][7]

Neoprene Ethyl Acetate 12

Fair: Suitable for

splash protection only.

Change gloves

immediately after

contact.[7]

Latex Ethyl Acetate 10.2

Not Recommended:

Poor chemical

resistance to esters.

[7]

Note: Breakthrough times are estimates based on available data for similar chemicals and

should be used as a guideline. Always consult the glove manufacturer's specific chemical

resistance data.

Operational Plan: Step-by-Step Handling Protocol
Adherence to a strict operational protocol is essential for the safe handling of Methyl pivalate.

Preparation and Pre-Handling Checks:

Ensure that a current Safety Data Sheet (SDS) for Methyl pivalate is readily accessible.

Verify that the work area, preferably a certified chemical fume hood, has adequate

ventilation.
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Locate the nearest eyewash station and safety shower and confirm they are unobstructed.

Assemble and inspect all necessary PPE before entering the handling area.

Handling Procedure:

Ground and bond all containers and receiving equipment to prevent static discharge.[1]

Use only non-sparking tools.[1]

Keep the container tightly closed when not in use.[1]

Avoid inhalation of vapors and contact with skin and eyes.[1]

Keep away from heat, sparks, open flames, and other ignition sources.[1][2]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated area.[1]

Store away from incompatible materials such as oxidizing agents.

Disposal Plan: Managing Methyl Pivalate Waste
Proper disposal of Methyl pivalate and contaminated materials is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Collection:

Collect all Methyl pivalate waste, including contaminated consumables (e.g., gloves,

absorbent pads), in a designated, properly labeled hazardous waste container.[8][9][10]

The container should be made of a material compatible with flammable organic liquids and

have a secure, tight-fitting lid.[8]

Label the container clearly as "Hazardous Waste," "Flammable Liquid," and list "Methyl
Pivalate" as the primary constituent.[8]

Storage of Waste:
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Store the hazardous waste container in a designated satellite accumulation area that is

well-ventilated and away from sources of ignition.

Ensure the container is kept closed except when adding waste.[8]

Disposal Procedure:

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed hazardous waste disposal contractor.

Do not dispose of Methyl pivalate down the drain or in regular trash.[8]

Emergency Procedures
In the event of an emergency, immediate and appropriate action is critical.
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Emergency Scenario Immediate Action

Skin Contact

Immediately remove contaminated clothing.[1]

Flush the affected area with copious amounts of

water for at least 15 minutes.[11] Seek medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally.[1][11] Seek immediate

medical attention.

Inhalation

Move the affected person to fresh air.[1] If

breathing is difficult, administer oxygen. If

breathing has stopped, give artificial respiration.

[1] Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water.[1] Never give anything by mouth to an

unconscious person.[1] Seek immediate medical

attention.

Spill

Evacuate the immediate area.[1] If the spill is

large or you are not trained to handle it, contact

your institution's emergency response team. For

small spills, and if you are trained and have the

appropriate spill kit, contain the spill with an inert

absorbent material.[12] Eliminate all ignition

sources.[1]

Visualizing the Workflow for Handling Methyl
Pivalate
To provide a clear, at-a-glance understanding of the handling process, the following workflow

diagram outlines the key steps from preparation to disposal.
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Workflow for Handling Methyl Pivalate

Preparation
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Caption: A logical workflow for the safe handling and disposal of Methyl pivalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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